Cas no 31197-66-7 (Benzeneacetic acid, a-oxo-, 1-methylethyl ester)

Benzeneacetic acid, a-oxo-, 1-methylethyl ester structure

31197-66-7 structure

Product Name:Benzeneacetic acid, a-oxo-, 1-methylethyl ester

CAS No:31197-66-7

MF:C₁₁H₁₂O₃

MW:192.211183547974

CID:298541

PubChem ID:12651083

Update Time:2025-04-19

Benzeneacetic acid, a-oxo-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

- Benzeneacetic acid, a-oxo-, 1-methylethyl ester
- CTK4G6543
- Glyoxylicacid, phenyl-, isopropyl ester (6CI,7CI,8CI)
- isopropyl 2-oxo-2-penylacetate
- Isopropyl 2-oxo-2-phenylacetate
- isopropyl 2-oxo-phenylacetate
- Isopropyl benzoylformate
- isopropyl oxo(phenyl)acetate
- Isopropyl oxophenylacetate
- iso-propyl phenylglyoxalate
- isopropyl-2-oxo-2-phenylac
- Isopropylphenylglyoxylate
- SureCN7637265
- OPFNZXZQKMKHQZ-UHFFFAOYSA-N
- Propan-2-yl oxo(phenyl)acetate
- SCHEMBL7637265
- AKOS006287777
- DTXSID40505721
- 31197-66-7
- propan-2-yl 2-oxo-2-phenylacetate
- Inchi： 1S/C11H12O3/c1-8(2)14-11(13)10(12)9-6-4-3-5-7-9/h3-8H,1-2H3
- InChI Key： OPFNZXZQKMKHQZ-UHFFFAOYSA-N
- SMILES： O(C(C(C1C=CC=CC=1)=O)=O)C(C)C

Computed Properties

Exact Mass: 192.078644241g/mol
Monoisotopic Mass: 192.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 43.4Å²

Experimental Properties

Density: 1.102±0.06 g/cm3(Predicted)
Boiling Point: 153.5-154.4 °C(Press: 12 Torr)
PSA: 43.37000
LogP: 1.82090

Benzeneacetic acid, a-oxo-, 1-methylethyl ester Production Method

Production Method 1

4118-51-8

31197-66-7

89015-27-0

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: (OC-6-53)-[N-[[3-(1,1-Dimethylethyl)-2-(hydroxy-κO)-5-[(1H-1,2,3-triazol-5-ylmet… (polystyrene-supported) Solvents: Chloroform ; 30 h, rt

Reference

Asymmetric Aerobic Oxidation of α-Hydroxy Acid Derivatives Catalyzed by Reusable, Polystyrene-Supported Chiral N-Salicylidene Oxidovanadium tert-Leucinates

Salunke, Santosh B.; Babu, N. Seshu; Chen, Chien-Tien, Advanced Synthesis & Catalysis, 2011, 353(8), 1234-1240

Production Method 2

4118-51-8

31197-66-7

89015-27-0

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: (OC-6-53)-[N-[[3,5-Bis(1,1-dimethylethyl)-2-(hydroxy-κO)phenyl]methylene]-3-meth… Solvents: Toluene ; 19 h, rt
1.2 Reagents: Water

Reference

Chiral N-salicylidene vanadyl carboxylate-catalyzed enantioselective aerobic oxidation of α-hydroxy esters and amides

Weng, Shiue-Shien; Shen, Mei-Wen; Kao, Jun-Qi; Munot, Yogesh S.; Chen, Chien-Tien, Proceedings of the National Academy of Sciences of the United States of America, 2006, 103(10), 3522-3527

Production Method 3

4118-51-8

31197-66-7

89015-27-0

Reaction Conditions

1.1 Catalysts: Cobalt diacetate , 2,2′-[(1S)-[1,1′-Binaphthalene]-2,2′-diylbis[(E)-nitrilomethylidyne]]bis[phenol] Solvents: Toluene ; 10 min, rt
1.2 Catalysts: Tempo ; 5 min, rt
1.3 Reagents: Oxygen ; 9 h, 90 °C

Reference

Chiral cobalt-catalyzed enantioselective aerobic oxidation of α-hydroxy esters

Alamsetti, Santosh Kumar; Sekar, Govindasamy, Chemical Communications (Cambridge, 2010, 46(38), 7235-7237